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Compound of Interest

Compound Name: 2-Bromo-3-pyridinol

Cat. No.: B045599 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2-Bromo-3-pyridinol, a key intermediate for researchers, scientists, and

professionals in drug development and materials science. This document compiles essential

data, detailed experimental protocols, and structural information to facilitate its application in

the laboratory.

Core Chemical Properties
2-Bromo-3-pyridinol, also known as 2-Bromo-3-hydroxypyridine, is a substituted pyridine

derivative. Its strategic placement of a bromine atom and a hydroxyl group on the pyridine ring

makes it a versatile reagent in organic synthesis.

Physicochemical Data
The key physicochemical properties of 2-Bromo-3-pyridinol are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₅H₄BrNO [1][2]

Molecular Weight 174.00 g/mol [2]

Melting Point 185-188 °C (lit.) [1][2]

Boiling Point 321.7±22.0 °C (Predicted)

Solubility
Soluble in alcohol; Insoluble in

water.

Appearance
White to pale cream crystals or

powder.

Structural and Identification Data
Detailed structural identifiers for 2-Bromo-3-pyridinol are provided below, facilitating its

unambiguous identification and use in computational chemistry applications.

Identifier Value Source

IUPAC Name 2-bromopyridin-3-ol

SMILES Oc1cccnc1Br

InChI
1S/C5H4BrNO/c6-5-4(8)2-1-3-

7-5/h1-3,8H

InChI Key
YKHQFTANTNMYPP-

UHFFFAOYSA-N

CAS Number 6602-32-0

Chemical Structure and Identification
The structural and property relationships of 2-Bromo-3-pyridinol are visualized in the diagram

below.
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Figure 1: Structural and Property Overview of 2-Bromo-3-pyridinol
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Caption: Structural identifiers and key physicochemical properties of 2-Bromo-3-pyridinol.

Experimental Protocols
Detailed methodologies for the synthesis of 2-Bromo-3-pyridinol are crucial for its successful

application in research. The following protocols are based on established literature procedures.

Synthesis from 3-Hydroxypyridine
This protocol describes the bromination of 3-hydroxypyridine to yield 2-Bromo-3-

hydroxypyridine.

Workflow Diagram:
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Figure 2: Synthesis Workflow from 3-Hydroxypyridine

Prepare hypobromite solution:
Add Br₂ to 10% NaOH at 5-10 °C

Add hypobromite solution dropwise to 3-hydroxypyridine solution over 20 min

Prepare 3-hydroxypyridine solution:
Dissolve 3-hydroxypyridine in 10% NaOH

Stir reaction mixture for 30 min

Adjust pH to 6-7 with acetic acid

Cool to 5 °C for 1 h

Filter to collect solid product

Wash with water

Dry under vacuum at 85 °C

Obtain 2-Bromo-3-hydroxypyridine
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Caption: Step-by-step workflow for the synthesis of 2-Bromo-3-pyridinol from 3-

hydroxypyridine.

Detailed Protocol:

Preparation of Hypobromite Solution: Slowly add bromine (2.74 mL, 8.49 g, 53.1 mmol) to a

10% sodium hydroxide solution (50 mL) while maintaining the temperature between 5 °C and

10 °C.

Reaction Setup: In a separate flask, dissolve 3-hydroxypyridine (5.0 g, 52.6 mmol) in a 10%

sodium hydroxide solution (50 mL).

Reaction: Add the prepared hypobromite solution dropwise to the 3-hydroxypyridine solution

over a period of 20 minutes. Continue to stir the reaction mixture for an additional 30

minutes.

Work-up: Adjust the pH of the reaction solution to 6-7 using acetic acid. Cool the mixture to 5

°C and maintain this temperature for 1 hour to facilitate precipitation.

Isolation and Purification: Collect the solid product by filtration. Wash the product with water

and dry it under vacuum at 85 °C. This procedure yields 2-bromo-3-hydroxypyridine with a

reported yield of 67%. Recrystallization can be performed for further purification.

Synthesis from 2-Bromo-3-methoxypyridine
This method involves the demethylation of 2-bromo-3-methoxypyridine to produce 2-Bromo-3-

hydroxypyridine.

Workflow Diagram:
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Figure 3: Synthesis Workflow from 2-Bromo-3-methoxypyridine

Heat 2-bromo-3-methoxypyridine in hydrobromic acid at 140 °C overnight

Neutralize with saturated NaHCO₃ solution

Extract three times with ethyl acetate

Combine organic layers
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Remove solvent under reduced pressure
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Caption: Step-by-step workflow for the synthesis of 2-Bromo-3-pyridinol from 2-Bromo-3-

methoxypyridine.

Detailed Protocol:

Reaction: Heat 2-bromo-3-methoxypyridine (295 mg, 1.57 mmol) in hydrobromic acid (5 mL)

to 140 °C and stir overnight under an inert atmosphere.
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Work-up: Neutralize the solution with a saturated sodium bicarbonate solution.

Extraction: Extract the aqueous layer three times with ethyl acetate.

Isolation: Combine the organic layers and dry them over sodium sulfate (Na₂SO₄). Remove

the solvent under reduced pressure to yield the product. This method has a reported yield of

94%.

Reactivity and Applications
2-Bromo-3-pyridinol is a valuable building block in organic synthesis, primarily utilized in the

preparation of more complex heterocyclic compounds. It has been used in the synthesis of 2-

bromo-4,6-diiodo-3-pyridinol and in the total synthesis of pterocellin A. Its utility as a

biochemical reagent suggests its potential in the development of biologically active molecules.

Biological Activity and Signaling Pathways
While 2-Bromo-3-pyridinol is described as a biochemical reagent for life science research,

specific details regarding its direct involvement in biological signaling pathways are not

extensively documented in the reviewed literature. Its primary role in a biological context

appears to be as a precursor for the synthesis of molecules with potential therapeutic

applications, such as anti-inflammatory and anti-cancer agents. Further research is required to

elucidate any direct biological activity or interaction with specific signaling cascades.

Conclusion
This technical guide provides a consolidated resource on the chemical properties, structure,

and synthesis of 2-Bromo-3-pyridinol. The presented data and experimental protocols are

intended to support researchers in the effective utilization of this versatile chemical

intermediate in their scientific endeavors. The lack of a confirmed experimental boiling point

and a specific pKa value, along with limited information on its direct biological activity, highlights

areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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